Cas no 2137818-34-7 (1-{4-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylphenyl}ethan-1-amine)

• Product Name: 1-{4-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylphenyl}ethan-1-amine
• CAS No: 2137818-34-7
• MF: C₁₄H₁₇F₂N₃
• MW: 265.301689863205
• CID: 5609094
• PubChem ID: 165848071
• Update Time: 2025-06-13

1-{4-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylphenyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{4-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]phenyl}ethan-1-amine
• EN300-841060
• 2137818-34-7
• 1-{4-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylphenyl}ethan-1-amine

• Inchi： 1S/C14H17F2N3/c1-3-19-8-12(14(15)16)13(18-19)11-6-4-10(5-7-11)9(2)17/h4-9,14H,3,17H2,1-2H3
• InChI Key： XIAPEUVZRRCOKF-UHFFFAOYSA-N
• SMILES： FC(C1=CN(CC)N=C1C1C=CC(=CC=1)C(C)N)F

Computed Properties

• Exact Mass: 265.13905388g/mol
• Monoisotopic Mass: 265.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-{4-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylphenyl}ethan-1-amine

Comprehensive Overview of 1-{4-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylphenyl}ethan-1-amine (CAS No. 2137818-34-7)

The compound 1-{4-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylphenyl}ethan-1-amine (CAS No. 2137818-34-7) is a specialized organic molecule with a unique structural framework, combining a difluoromethyl-substituted pyrazole ring and an aromatic phenyl group linked to an ethan-1-amine moiety. This structure positions it as a promising candidate for applications in medicinal chemistry, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in its potential due to its fluorinated properties, which often enhance bioavailability and metabolic stability.

In recent years, the demand for fluorinated compounds has surged, driven by their utility in drug discovery and crop protection. The presence of the difluoromethyl group in 1-{4-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylphenyl}ethan-1-amine is particularly noteworthy, as it can influence the molecule's lipophilicity and electronic characteristics. These attributes are critical for optimizing interactions with biological targets, making it a subject of interest for pharmaceutical R&D teams exploring novel therapeutics for conditions like inflammation or metabolic disorders.

From a synthetic chemistry perspective, the compound's pyrazole core is a versatile scaffold frequently encountered in bioactive molecules. Its incorporation into 1-{4-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylphenyl}ethan-1-amine suggests potential for modular derivatization, enabling the creation of libraries for high-throughput screening. This aligns with current trends in fragment-based drug design, where researchers seek to build complexity from simple, functionalized units.

Environmental and regulatory considerations are also pivotal in discussions about fluorinated chemicals. While the difluoromethyl group offers advantages, its persistence in ecosystems necessitates careful evaluation. Innovations in green chemistry are addressing these challenges, with emphasis on biodegradable alternatives or catalytic methods to reduce waste during synthesis. CAS No. 2137818-34-7 could benefit from such advancements, ensuring sustainable production pathways.

Analytical characterization of 1-{4-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylphenyl}ethan-1-amine typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm structural integrity and assess suitability for further development. The compound's amine functionality also opens doors for salt formation or conjugation, expanding its applicability in formulation science.

Market trends indicate growing investment in specialty chemicals, with CAS No. 2137818-34-7 representing a niche yet high-value segment. Its potential as an intermediate for crop protection agents or pharmaceutical intermediates aligns with global needs for food security and healthcare innovation. Companies leveraging such molecules are often at the forefront of precision agriculture and personalized medicine.

In conclusion, 1-{4-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylphenyl}ethan-1-amine exemplifies the intersection of structural ingenuity and practical utility. Its study contributes to broader conversations about sustainable chemistry, drug discovery efficiency, and material innovation, making it a compelling subject for ongoing research and commercial exploration.